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Compound of Interest

Compound Name: 2-Bromo-4-methyl-6-nitrophenol

Cat. No.: B1265902

Technical Guide: 2-Bromo-4-methyl-6-
nitrophenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical
properties of 2-Bromo-4-methyl-6-nitrophenol. The information is compiled from various
scientific sources to support research, development, and application activities involving this
compound.

Core Physical and Chemical Properties

2-Bromo-4-methyl-6-nitrophenol is a substituted aromatic compound with the chemical
formula C7HeBrNOs.[1][2][3] Its structure consists of a phenol ring substituted with a bromine
atom, a methyl group, and a nitro group.

Quantitative Data Summary

The following table summarizes the key quantitative physical and chemical properties of 2-
Bromo-4-methyl-6-nitrophenol. It is important to note that while some data points are from
experimental measurements, others are computed estimates and should be regarded as such.
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Property Value Source
CAS Number 20039-91-2 [1][2][3]
Molecular Formula C7HeBrNO3 [11[2][3]
Molecular Weight 232.03 g/mol [11[2]
Melting Point 68 °C [3]

. , Not experimentally determined;
Boiling Point . _ [4]
predicted values exist.

No quantitative experimental

data available. Expected to be

Solubility ] ]
soluble in polar organic
solvents.
No experimentally determined
pKa

value found.

LogP (Octanol/Water Partition ) )
o Predicted values are available.  [4]
Coefficient)

Spectral Data
Spectroscopic data is crucial for the identification and characterization of 2-Bromo-4-methyl-6-

nitrophenol.

o Mass Spectrometry: Mass spectral data is available, providing information on the
compound's molecular weight and fragmentation pattern.[2][3]

« Infrared (IR) Spectroscopy: IR spectral data has been recorded, which helps in identifying
the functional groups present in the molecule.[2][3]

Experimental Protocols
Synthesis of 2-Bromo-4-methyl-6-nitrophenol

A common method for the synthesis of 2-Bromo-4-methyl-6-nitrophenol involves the nitration
of 2-bromo-4-methylphenol.[1]
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Materials:

e 2-Bromo-4-methylphenol

e Sulfuric acid (H2S0a4)

 Nitric acid (HNO3)

o Water (H20)

o Ethyl acetate (EtOAC)

e Anhydrous sodium sulfate (Na2S0a4)

Procedure:

A solution of sulfuric acid (200 mL) in water (620 mL) is prepared and cooled to 0°C.[1]
 Nitric acid (56 g, 889 mmol) is added to the cooled sulfuric acid solution.[1]

e 2-Bromo-4-methylphenol (88 g, 471 mmol) is then added to the reaction mixture.[1]

e The resulting mixture is stirred at room temperature overnight.[1]

» Upon completion of the reaction, the mixture is extracted with ethyl acetate.[1]

e The organic layer is dried over anhydrous sodium sulfate.[1]

e The solvent is removed under reduced pressure.[1]

e The crude product is purified by silica gel column chromatography to yield 2-Bromo-4-
methyl-6-nitrophenol as a yellow solid (81 g, 74% yield).[1]

Potential Biodegradation Pathway

While specific signaling pathways involving 2-Bromo-4-methyl-6-nitrophenol in biological
systems are not documented in the available literature, the environmental fate of similar
halogenated nitrophenols has been studied. The following diagram illustrates a plausible
biodegradation pathway for a related compound, 2,6-dibromo-4-nitrophenol, which could serve
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as a model for the potential environmental degradation of 2-Bromo-4-methyl-6-nitrophenol.
This pathway involves initial reductive and oxidative steps catalyzed by microbial enzymes.
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Further
Ring Cleavage Products Central

Click to download full resolution via product page
Caption: Plausible biodegradation pathway for 2-Bromo-4-methyl-6-nitrophenol.

Experimental Workflow: Synthesis and Purification

The following diagram outlines the general workflow for the synthesis and purification of 2-
Bromo-4-methyl-6-nitrophenol as described in the experimental protocol.
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Caption: Workflow for the synthesis and purification of the target compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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